methyl 2-(4-(N-butyl-N-ethylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-[butyl(ethyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H31N3O5S2/c1-5-7-13-26(6-2)33(29,30)17-10-8-16(9-11-17)21(27)24-22-20(23(28)31-4)18-12-14-25(3)15-19(18)32-22/h8-11H,5-7,12-15H2,1-4H3,(H,24,27)
• InChI Key: NZFIMEOKSYLUBX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C)C(=O)OC
• Molecular Formula: C23H31N3O5S2
• Molecular Weight: 493.6 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions leading to the formation of the desired product. The analysis of the synthesis process includes understanding the starting materials, the reagents used, the conditions of the reaction, and the yield of the product.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reactivity of the compound and predicting its behavior in different chemical reactions.

Physical And Chemical Properties Analysis

Physical properties include characteristics such as melting point, boiling point, solubility, and color. Chemical properties refer to a substance’s reactivity, stability, and types of reactions it undergoes.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research efforts have been directed towards synthesizing novel thieno[2,3-c]pyridine derivatives and exploring their chemical reactivity. For instance, a study detailed the phosphine-catalyzed [4 + 2] annulation process to synthesize highly functionalized tetrahydropyridines, showcasing the utility of such compounds in constructing complex molecular architectures with potential pharmaceutical relevance (Zhu, Lan, & Kwon, 2003). Similarly, research on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems highlighted methodologies for generating structurally diverse heterocyclic compounds, which could serve as valuable scaffolds in medicinal chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

Potential Biological Activities

Investigations into the biological activities of thieno[2,3-b]pyridine derivatives, such as their antimicrobial properties, indicate the potential of these compounds in therapeutic applications. A study reported the synthesis and antimicrobial activity assessment of new pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives, suggesting that modifications of the thieno[2,3-c]pyridine core could yield compounds with significant biological activities (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Drug Design and Discovery

The structural diversity and modifiability of thieno[2,3-c]pyridine derivatives make them attractive targets for drug discovery efforts. Research has focused on the design and synthesis of compounds for potential use as anticholinesterases, highlighting the therapeutic potential of thieno[2,3-c]pyridine derivatives in treating conditions such as Alzheimer's disease (Pietsch, Nieger, & Gütschow, 2007).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. For drugs, this often involves interactions with biological macromolecules.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling and using the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, further studies needed to fully understand its properties, or new methods of synthesis.